Cas no 1361473-06-4 (2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid)

• Product Name: 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361473-06-4
• MF: C₁₃H₁₀Cl₂N₂O₂
• MW: 297.136701107025
• CID: 4928768
• Update Time: 2025-05-28

2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H10Cl2N2O2/c14-9-2-1-7(5-10(9)15)12-8(6-11(18)19)3-4-17-13(12)16/h1-5H,6H2,(H2,16,17)(H,18,19)
• InChI Key： DXVCDVGPASJIDA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C(N)=NC=CC=1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• XLogP3: 2.8
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid

Comprehensive Overview of 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361473-06-4)

2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361473-06-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyridine core and dichlorophenyl moiety, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a promising candidate for targeting specific biological pathways.

The 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid molecule features a pyridine ring substituted with an amino group and a dichlorophenyl group, along with an acetic acid side chain. This combination of functional groups contributes to its versatility in chemical reactions and interactions with biological targets. The presence of the 3,4-dichlorophenyl moiety is notable, as it often enhances the compound's binding affinity to certain receptors or enzymes, a feature highly sought after in medicinal chemistry.

In recent years, the demand for novel compounds like 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid has surged due to the growing focus on precision medicine and targeted therapies. Searches for "pyridine derivatives in drug discovery" or "dichlorophenyl compounds in pharmaceuticals" reflect the scientific community's interest in such molecules. This compound's potential to modulate specific biological processes aligns with current trends in personalized healthcare and the development of next-generation therapeutics.

From a synthetic chemistry perspective, 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid presents interesting challenges and opportunities. Its synthesis typically involves multi-step organic reactions, with careful control required to achieve high purity and yield. The compound's stability under various conditions is another area of investigation, as it impacts its suitability for different applications. Researchers often search for "synthesis of pyridine-acetic acid derivatives" or "characterization of dichlorophenyl compounds" when working with this molecule.

The analytical characterization of CAS No. 1361473-06-4 employs various techniques including NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for verifying the compound's structure and purity, especially when it's intended for research or potential therapeutic use. The growing emphasis on quality control in pharmaceutical development has made proper characterization of such compounds more important than ever.

In the context of current research trends, 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid is being studied for its potential interactions with various biological targets. While specific applications are still under investigation, compounds with similar structures have shown promise in addressing various health challenges. This aligns with frequent search queries like "novel pyridine-based bioactive compounds" and "emerging pharmaceutical intermediates" that reflect the scientific community's ongoing exploration of new chemical entities.

The safety profile and handling requirements of 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid are important considerations for researchers. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with this or any chemical compound. The increasing focus on laboratory safety and sustainable chemistry practices has made this aspect particularly relevant in contemporary research settings.

Looking ahead, the potential applications of CAS No. 1361473-06-4 may expand as research continues. Its unique structural features position it as an interesting scaffold for further chemical modification and biological evaluation. The compound represents the kind of innovative molecular architecture that continues to drive progress in pharmaceutical sciences and related fields.

For researchers interested in obtaining or working with 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid, it's important to source high-quality material from reputable suppliers. The compound's purity and proper characterization are essential for obtaining reliable research results, especially in sensitive biological assays or when used as a building block for more complex molecules.

In conclusion, 2-Amino-3-(3,4-dichlorophenyl)pyridine-4-acetic acid (CAS No. 1361473-06-4) represents an intriguing example of modern medicinal chemistry. Its structural features and potential applications make it a compound worth watching as research in this area continues to evolve. The scientific community's ongoing interest in such specialized molecules underscores their importance in advancing our understanding of chemical-biological interactions and developing new therapeutic approaches.